6-chloro-N-[2-(dimethylamino)ethyl]-2-(4-pyridinyl)-4-quinolinecarboxamide

• IUPAC Name: 6-chloro-N-[2-(dimethylamino)ethyl]-2-pyridin-4-ylquinoline-4-carboxamide
• InChI: InChI=1S/C19H19ClN4O/c1-24(2)10-9-22-19(25)16-12-18(13-5-7-21-8-6-13)23-17-4-3-14(20)11-15(16)17/h3-8,11-12H,9-10H2,1-2H3,(H,22,25)
• InChI Key: NOVGZNJXAMORJK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)C1=CC(=NC2=C1C=C(C=C2)Cl)C3=CC=NC=C3
• Molecular Formula: C19H19ClN4O
• Molecular Weight: 354.8 g/mol

Description

6-chloro-N-[2-(dimethylamino)ethyl]-2-(4-pyridinyl)-4-quinolinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 6-chloro-N-[2-(dimethylamino)ethyl]-2-(4-pyridinyl)-4-quinolinecarboxamide is not fully understood. However, it is believed to interact with DNA and RNA, leading to the inhibition of protein synthesis. This compound has also been shown to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and the replication of malaria parasites. Additionally, this compound has been shown to induce apoptosis in cancer cells, which may contribute to its anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-chloro-N-[2-(dimethylamino)ethyl]-2-(4-pyridinyl)-4-quinolinecarboxamide is its high purity and yield during synthesis. This makes it an ideal compound for use in laboratory experiments. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are many potential future directions for the study of 6-chloro-N-[2-(dimethylamino)ethyl]-2-(4-pyridinyl)-4-quinolinecarboxamide. One area of research could focus on the development of new anti-cancer therapies based on this compound. Additionally, this compound could be further investigated for its potential use in the treatment of infectious diseases, such as malaria. Finally, the binding properties of this compound could be studied in more detail to gain a better understanding of its interactions with proteins and nucleic acids.
Conclusion:
This compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound could lead to the development of new therapies for various diseases.

Scientific Research Applications

6-chloro-N-[2-(dimethylamino)ethyl]-2-(4-pyridinyl)-4-quinolinecarboxamide has been extensively studied for its potential applications in various fields. It has been used as a fluorescent probe to study the binding properties of proteins and nucleic acids. It has also been investigated for its anti-cancer properties, as it has been shown to inhibit the growth of cancer cells. Additionally, this compound has been studied for its potential use in the treatment of malaria and other infectious diseases.